- Pharmaceutical compositions containing biphenylcarboxamide derivatives having ApoB secretion-inhibiting and hypolipemic effects, Japan, , ,
Cas no 94741-70-5 (4-Amino-2-bromopyrimidine-5-carbonitrile)
4-Amino-2-bromopyrimidine-5-carbonitrile is a brominated pyrimidine derivative featuring both amino and cyano functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive sites enable selective modifications, particularly in the construction of heterocyclic compounds and active pharmaceutical ingredients (APIs). The bromine substituent facilitates cross-coupling reactions, while the amino and cyano groups offer additional reactivity for further derivatization. This compound is valued for its high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful in the development of agrochemicals, nucleoside analogs, and other biologically active molecules.
94741-70-5 structure
Product Name:4-Amino-2-bromopyrimidine-5-carbonitrile
CAS No:94741-70-5
MF:C5H3BrN4
MW:199.008118867874
MDL:MFCD00173661
CID:61744
PubChem ID:24880135
Update Time:2025-06-29
4-Amino-2-bromopyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2-bromopyrimidine-5-carbonitrile
- 2-Bromo-4-amino-5-cyanopyrimidine
- 4-amino-2-bromo-5-cyanopyrimidine
- 4-amino-2-bromo-5-pyrimidinecarbonitrile
- 4-azanyl-2-bromanyl-pyrimidine-5-carbonitrile
- 4-Amino-2-bromo-5-pyrimidinecarbonitrile (ACI)
-
- MDL： MFCD00173661
- Inchi： 1S/C5H3BrN4/c6-5-9-2-3(1-7)4(8)10-5/h2H,(H2,8,9,10)
- InChI Key： CXYLLFGNJJCGHM-UHFFFAOYSA-N
- SMILES： N#CC1C(N)=NC(Br)=NC=1
Computed Properties
- Exact Mass: 197.95400
- Monoisotopic Mass: 197.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 75.6A^2
Experimental Properties
- Color/Form: solid
- Density: 1.94
- Melting Point: 254 °C (dec.) (lit.)
- Boiling Point: 457.7°Cat760mmHg
- Flash Point: 230.6°C
- Refractive Index: 1.67
- PSA: 75.59000
- LogP: 1.27418
4-Amino-2-bromopyrimidine-5-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
4-Amino-2-bromopyrimidine-5-carbonitrile Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Amino-2-bromopyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A602143-10mg |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A602143-50mg |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 50mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A602143-100mg |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 100mg |
$ 80.00 | 2022-06-08 | ||
| Fluorochem | 036662-1g |
4-Amino-2-bromo-5-cyanopyrimidine |
94741-70-5 | 97% | 1g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 036662-5g |
4-Amino-2-bromo-5-cyanopyrimidine |
94741-70-5 | 97% | 5g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 036662-25g |
4-Amino-2-bromo-5-cyanopyrimidine |
94741-70-5 | 97% | 25g |
￡500.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A188547-1g |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 97% | 1g |
¥357.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A188547-250mg |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 97% | 250mg |
¥181.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A188547-25g |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 97% | 25g |
¥5000.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A188547-5g |
4-Amino-2-bromopyrimidine-5-carbonitrile |
94741-70-5 | 97% | 5g |
¥1250.90 | 2023-09-04 |
4-Amino-2-bromopyrimidine-5-carbonitrile Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrogen bromide
Reference
- A convenient synthesis of 2-substituted 4-amino-5-pyrimidinecarbonitriles, Journal of Heterocyclic Chemistry, 1987, 24(5), 1305-7
Production Method 3
Reaction Conditions
Reference
- Preparation of biphenylcarboxamides as apolipoprotein B secretion inhibitors and hypolipemics, World Intellectual Property Organization, , ,
4-Amino-2-bromopyrimidine-5-carbonitrile Preparation Products
4-Amino-2-bromopyrimidine-5-carbonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:94741-70-5)4-Amino-2-bromopyrimidine-5-carbonitrile
Order Number:A845064
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:04
Price ($):1610.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:94741-70-5)2-溴-4-氨基-5-氰基嘧啶
Order Number:LE1688868
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:94741-70-5)4-Amino-2-bromopyrim
Order Number:1688868
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:24
Price ($):discuss personally
Email:sales2@senfeida.com
4-Amino-2-bromopyrimidine-5-carbonitrile Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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